Cas no 1359322-30-7 (N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1359322-30-7
• MF: C₂₃H₂₀N₂OS
• MW: 372.482704162598
• CID: 5400303
• Update Time: 2025-10-31

N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-4-(4-methylphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C23H20N2OS/c1-16-8-10-18(11-9-16)20-15-27-22(21(20)25-12-3-4-13-25)23(26)24-19-7-5-6-17(2)14-19/h3-15H,1-2H3,(H,24,26)
• InChI Key： YDOHMHBGZLIPKE-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C)=C2)=O)SC=C(C2=CC=C(C)C=C2)C=1N1C=CC=C1

Additional information on N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Introduction to N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1359322-30-7)

N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 1359322-30-7, represents a unique molecular architecture that combines the functionalities of thiophene, pyrrole, and aromatic rings, making it a promising candidate for further exploration in drug discovery and development.

The structural features of N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide contribute to its potential biological activity. The presence of the thiophene ring, known for its role in various bioactive molecules, alongside the pyrrole moiety, which is often associated with enzyme inhibition properties, creates a molecular scaffold that is rich in possibilities. Additionally, the aromatic rings with methyl substituents enhance the compound's lipophilicity, which is a critical factor in drug absorption and distribution.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The compound N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide falls within this category and has been the subject of several studies aimed at elucidating its pharmacological properties. Preliminary research suggests that this molecule may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool for investigating novel therapeutic strategies.

The synthesis of N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3-methylphenylamine and 4-methylphenylamine, followed by their coupling with thiophene derivatives. The introduction of the pyrrole ring is achieved through nucleophilic substitution reactions, resulting in the formation of the desired product.

The compound's potential applications extend beyond its role as a research tool. Its unique structural features make it a suitable candidate for further development into lead compounds for various therapeutic indications. For instance, its ability to interact with biological targets suggests that it could be used in the treatment of inflammatory diseases, neurological disorders, and even cancer. Ongoing studies are focused on identifying specific mechanisms through which this compound exerts its effects, which will be crucial for optimizing its therapeutic potential.

The use of computational methods has also played a significant role in understanding the properties of N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These studies have provided valuable insights into its binding affinity and selectivity, which are essential parameters for evaluating its suitability as a drug candidate. Furthermore, computational simulations have helped in designing analogs with improved properties, thereby accelerating the drug discovery process.

In conclusion, N-(3-methylphenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an important role in the development of novel therapeutic agents.